cyclooctyl 6-(2,5-dimethoxyphenyl)-3-methyl-4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate

• IUPAC Name: cyclooctyl 6-(2,5-dimethoxyphenyl)-3-methyl-4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate
• InChI: InChI=1S/C26H33NO5/c1-16-24-21(27-25(16)26(29)32-18-9-7-5-4-6-8-10-18)13-17(14-22(24)28)20-15-19(30-2)11-12-23(20)31-3/h11-12,15,17-18,27H,4-10,13-14H2,1-3H3
• InChI Key: QRLZCSPODIWRTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC2=C1C(=O)CC(C2)C3=C(C=CC(=C3)OC)OC)C(=O)OC4CCCCCCC4
• Molecular Formula: C26H33NO5
• Molecular Weight: 439.5 g/mol

Description

Cyclooctyl 6-(2,5-dimethoxyphenyl)-3-methyl-4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C26H33NO5 and its molecular weight is 439.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 439.23587315 g/mol and the complexity rating of the compound is 646. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Chemistry Applications

This compound, due to its structural complexity and the presence of multiple functional groups, can serve as a key intermediate in the synthesis of a wide range of heterocyclic compounds. The versatility in reactions it can undergo, such as substitution, oxidation, and addition reactions, makes it a valuable starting material or intermediate in synthetic routes. For instance, indole derivatives, which have been widely used in medicinal chemistry and materials science, can be synthesized using similar complex molecules through processes like oxidative coupling or acid-catalyzed addition reactions (Black et al., 1995).

Materials Science Applications

The structural features of this compound, especially the presence of the cyclooctyl group and the indole moiety, suggest its potential utility in the development of novel materials. Its derivatives could be explored for properties such as conductivity, luminescence, or as components in complex molecular assemblies. The ability to undergo regio- and diastereoselective cycloadditions could be exploited in the synthesis of novel organic semiconductors or materials with specific optical properties (Zhang et al., 2012).